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Compound of Interest

Compound Name: RR-src acetate

Cat. No.: B14756047

Get Quote

Executive Summary & Chemical Identity
RR-src acetate is a synthetic peptide substrate (Sequence: Arg-Arg-Leu-Ile-Glu-Asp-Ala-Glu-

Tyr-Ala-Ala-Arg-Gly) derived from the Rous sarcoma virus transforming protein (pp60^src). It is

primarily used in kinase activity assays to measure the phosphorylation activity of Src-family

tyrosine kinases.

While this substance is not classified as a "High Potency Active Pharmaceutical Ingredient"

(HPAPI) or a lethal toxin, it presents a unique dual-risk profile:

User Safety (Sensitization): As a bioactive peptide, inhalation of lyophilized dust can induce

immune sensitization or allergic reactions.

Sample Integrity (Hygroscopicity & Proteases): The acetate salt form is highly hygroscopic.

Improper handling leads to rapid hydrolysis and degradation by skin proteases, invalidating

expensive experimental data.

This guide outlines a self-validating workflow to protect both the scientist and the scientific

result.
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Risk Assessment & PPE Matrix
The primary hazard occurs during the solid-phase handling (weighing/aliquoting) due to the low

bulk density of the lyophilized powder, which easily aerosolizes.

Personal Protective Equipment (PPE) Selection Guide[1]
[2]
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Critical Causality: Latex gloves are prohibited. Latex proteins can contaminate the peptide, and

latex offers poor resistance to organic solvents (like DMSO) often used in reconstitution. Nitrile

provides the necessary chemical barrier and cleanliness.[1]
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Operational Workflow: The "Dry-Chain" Protocol
To ensure data integrity, you must maintain a "Dry-Chain"—preventing moisture contact until

the exact moment of solubilization.

Phase A: Equilibration (The Most Critical Step)
Context: RR-src acetate is stored at -20°C. Opening a cold vial in a warm lab causes

immediate condensation inside the vial. This water reacts with the acetate salt, causing the

peptide to become "gummy" and degrade.

Protocol:

Remove the vial from the freezer.

Do NOT open. Place the sealed vial inside a desiccator cabinet.

Allow to equilibrate to room temperature for 60 minutes.

Self-Validation: Check the vial surface. If it feels cold or shows condensation, wait longer.

Phase B: Weighing & Solubilization
Static Control: Lyophilized peptides are statically charged and will "jump" away from

spatulas. Use an anti-static gun if available, or wipe the spatula with ethanol and dry

thoroughly before use.

Solvent Choice:

Primary: Distilled water (up to 2 mg/mL).[2]

Alternative: If higher concentration is required, use 5% Acetic Acid or Acetonitrile. Avoid

basic buffers initially, as they may cause precipitation depending on the counter-ion

balance.

Phase C: Aliquoting & Storage[4][5][6]
Freeze-Thaw Defense: Peptides degrade rapidly upon repeated freeze-thaw cycles.
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Protocol: Immediately after reconstitution, aliquot the stock solution into single-use volumes

(e.g., 50 µL) and freeze at -20°C or -80°C.

Visualized Workflow (DOT Diagram)
The following diagram illustrates the "Dry-Chain" logic required to handle RR-src acetate
without degrading the sample or exposing the user.
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Caption: The "Dry-Chain" Workflow. Yellow node indicates the critical equilibration step

required to prevent hygroscopic degradation.

Emergency & Disposal Procedures
Spill Management
RR-src acetate is not a high-toxicity biohazard, but spills should be treated as chemical

contamination.

Solid Spill: Do not sweep (creates dust). Cover with a damp paper towel to solubilize the

powder, then wipe up.

Liquid Spill: Absorb with standard lab spill pads. Clean area with 70% Ethanol to denature

any residual peptide activity.

Waste Disposal[2][4][5][7]
Classification: Unless mixed with active kinase and radioactive ATP (common in older

assays), RR-src acetate is Chemical Waste.

Protocol: Dispose of in the "Aqueous Chemical Waste" stream.

Container Rinsing: Triple-rinse empty vials with water before discarding in glass

waste/sharps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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